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Introduction

Quaternium-22, with the CAS registry number 51812-80-7, is a quaternary ammonium
compound. Chemically, it is known as 3-(D-gluconoylamino)-N-(2-hydroxyethyl)-N,N-dimethyl-
1-propanaminium chloride.[1] This complex molecule incorporates a cationic quaternary
ammonium group, a hydrophilic polyol moiety derived from gluconic acid, and a reactive
hydroxyl group. This unique structure imparts a range of properties that make it a versatile
ingredient in various applications, most notably in the cosmetics and personal care industries.
[2][3] It also exhibits potential as an antimicrobial agent and a corrosion inhibitor, warranting
further investigation for pharmaceutical and medical device applications. This guide provides
an in-depth summary of the available technical data on Quaternium-22.

Chemical and Physical Properties

Quaternium-22 is typically supplied as a 60% aqueous solution.[2][3] It is a clear, light amber
liquid with a faint odor.[2] Key physical and chemical properties are summarized in the table
below.
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Property Value Reference
CAS Number 51812-80-7 [1]
Molecular Formula C13H29CIN207 [1]
Molecular Weight 360.83 g/mol [1]
Appearance Clear, light amber liquid [2]

Solids Content

~60% in aqueous solution

[2](3]

pH (as supplied) 40-7.0

Specific Gravity (25°C) 1.170-1.210 [2]
Soluble in water, 70% ethanol,
glycerin, propylene glycol, and

Solubility 70% sorbitol. Insoluble in [2]

>95% ethanol, isopropyl

myristate, and mineral oil.

Synthesis

A specific, detailed synthesis protocol for Quaternium-22 is not readily available in the public

domain. However, the general synthesis of quaternary ammonium compounds involves the

reaction of a tertiary amine with an alkylating agent.[2] For Quaternium-22, this would likely

involve a multi-step process:

» Amidation: Reaction of gluconolactone or a similar derivative with N,N-dimethyl-1,3-

propanediamine to form the gluconamide intermediate.

e Quaternization: Subsequent reaction of the tertiary amine group on the gluconamide

intermediate with an alkylating agent such as 2-chloroethanol to introduce the 2-hydroxyethyl

group and form the quaternary ammonium chloride.
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Quaternization

General Synthesis Pathway for Quaternium-22.

Analytical Methods

Detailed, validated analytical methods for the routine analysis of Quaternium-22 in various
matrices are not extensively published. However, based on its chemical structure and the
analysis of similar compounds in cosmetic formulations, the following techniques would be
applicable:

e High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with a
suitable C18 column and a mobile phase consisting of an acetonitrile/water or
methanol/water gradient with a buffer and an ion-pairing agent would likely be effective for
the separation and quantification of Quaternium-22. Detection could be achieved using a
UV detector at a low wavelength (around 200-210 nm) or, for higher specificity and
sensitivity, a mass spectrometer (LC-MS).[4][5][6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy would
be invaluable for the structural elucidation and confirmation of Quaternium-22.[7]
Quantitative NMR (QNMR) could also be employed for the accurate determination of its
concentration in solutions, using a certified internal standard.[7]

Mechanism of Action

The functional properties of Quaternium-22 stem from its unique molecular structure,
particularly its cationic nature.
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Cosmetic Applications (Hair and Skin Conditioning)

In cosmetic formulations, Quaternium-22 functions primarily as a conditioning agent, antistatic
agent, and film former.[3] The positively charged quaternary ammonium head group
electrostatically interacts with the negatively charged surfaces of hair and skin, which are
primarily composed of keratin proteins. This interaction leads to the deposition of a thin, smooth

film on the substrate.
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/Dermal Irritation Test Workflow (Rabbit)\
1. Animal Preparation
(Clipping of dorsal fur)

'

2. Application of Test Substance
(0.5 mL under gauze patch)

'

3. Exposure Period
(e.g., 4 hours, semi-occluded)

4. Removal of Patch
and Washing
5. Observation & Scoring
(Erythema and Edema at 1, 24, 48, 72 hrs)

'

6. Data Analysis
(Calculation of Primary Irritation Index)
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/Ocular Irritation Test Workflow (Draize Test)\
1. Animal Selection
(Albino Rabbits)

'

2. Instillation of Test Substance
(0.1 mL into conjunctival sac of one eye)

'

3. Observation & Scoring
(Cornea, Iris, Conjunctiva at 1, 24, 48, 72 hrs)

'

4. Data Analysis
(Calculation of Irritation Score)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Quaternium-22 (CAS 51812-80-7): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198380#quaternium-22-cas-number-51812-80-7-
technical-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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